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Compound of Interest

5-Chloro-4-methylpyrimidin-2-
Compound Name:
amine

Cat. No.: B2525241

For Researchers, Scientists, and Drug Development Professionals

Introduction: Deciphering the Isomeric Puzzle

In the realm of medicinal chemistry and synthetic organic chemistry, precision in nomenclature
Is paramount. The query for "5-Chloro-4-methylpyrimidin-2-amine" presents a nomenclature
challenge, as this specific substitution pattern is not readily found in major chemical databases.
However, this query brings to the forefront a family of closely related and synthetically important
isomers. This technical guide will focus on the well-characterized and commercially available
isomer, 2-Amino-4-chloro-6-methylpyrimidine, which bears the CAS number 5600-21-5. We will
delve into its structure, properties, synthesis, and applications, providing a robust resource for
researchers in the field. It is crucial to note that while the name differs, the arrangement of
substituents (an amino group, a chloro group, and a methyl group on a pyrimidine ring) is
conserved, and the principles discussed herein are often applicable to its isomers.

Core Compound Identification
CAS Number: 5600-21-5[1]

IUPAC Name: 4-Chloro-6-methylpyrimidin-2-amine[1]

Synonyms: 2-Amino-4-chloro-6-methylpyrimidine
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Chemical Structure:
Caption: 2D structure of 2-Amino-4-chloro-6-methylpyrimidine.

Physicochemical and Spectroscopic Data

A comprehensive understanding of a compound's physical and chemical properties is
fundamental for its application in research and development.

Property Value Source
Molecular Formula CsHeCIN3

Molecular Weight 143.57 g/mol

Appearance Solid

Melting Point 183-186 °C

Solubility Soluble in acetic acid

InChi Key NPTGVVKPLWFPPX-

UHFFFAOYSA-N

Spectroscopic data is essential for the structural confirmation and purity assessment of the
compound. Available data includes:

o Infrared (IR) Spectroscopy: Provides information about the functional groups present in the
molecule.

e Mass Spectrometry (MS): Confirms the molecular weight and fragmentation pattern.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidates the carbon-hydrogen
framework of the molecule.

Synthesis Strategies

The synthesis of 2-amino-4-chloro-6-methylpyrimidine and its isomers often involves multi-step
sequences starting from readily available precursors. A general synthetic workflow can be
visualized as follows:
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General Synthetic Workflow
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(e.g., Urea, Diketones) SIS (RS REEUTEL Shnanod 6-methylpyrimidine

Click to download full resolution via product page
Caption: Generalized synthetic pathway for substituted aminopyrimidines.

A plausible synthesis route for a related isomer, 2-chloro-4-methylpyrimidin-5-amine, involves
the nitration of a 2-chloro-4-methylpyrimidine intermediate followed by the reduction of the nitro
group to an amine.[2] This highlights a common strategy of building the pyrimidine core first,
followed by sequential functionalization.

Applications in Research and Drug Discovery

The pyrimidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous
FDA-approved drugs.[3] Chloro-substituted pyrimidines, such as the one discussed, are
valuable intermediates in the synthesis of bioactive molecules, particularly kinase inhibitors.
The chlorine atom serves as a versatile handle for nucleophilic substitution reactions, allowing
for the introduction of various functional groups to modulate biological activity.

Key Application Areas:

e Anticancer Agents: Pyrimidine derivatives are known to exhibit anticancer properties.[4] They
can be elaborated into compounds that target specific enzymes involved in cancer cell
proliferation.

» Antiviral and Antibacterial Agents: The pyrimidine nucleus is a core component of several
antiviral and antibacterial drugs.

» Kinase Inhibitors: The 2-aminopyrimidine moiety is a common feature in many kinase
inhibitors, where the amino group often forms key hydrogen bond interactions with the target
protein.
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Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 2-
amino-4-chloro-6-methylpyrimidine.

Hazard Identification:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May be harmful if inhaled.[1]

May be harmful if swallowed.[1]

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[1]

» Ventilation: Use only outdoors or in a well-ventilated area.[1]

» Handling: Wash hands and any exposed skin thoroughly after handling. Avoid breathing
dust, fume, gas, mist, vapors, or spray.[1]

o Storage: Store in a well-ventilated place. Keep the container tightly closed and store locked
up.[1]

First Aid Measures:

 If on skin: Wash with plenty of soap and water.[1]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[1]

« If inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

e If swallowed: Clean mouth with water. Get medical attention.[1]
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For detailed safety information, always refer to the material safety data sheet (MSDS) provided
by the supplier.

Conclusion

While the initial query for "5-Chloro-4-methylpyrimidin-2-amine" highlights the complexities of
chemical nomenclature, a deep dive into the isomeric landscape reveals the significant utility of
compounds like 2-Amino-4-chloro-6-methylpyrimidine (CAS: 5600-21-5). Its role as a versatile
building block in the synthesis of pharmaceutically relevant molecules underscores the
importance of such substituted pyrimidines in drug discovery and development. This guide
provides a foundational understanding of its properties, synthesis, and applications,
empowering researchers to leverage this compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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